Cas no 21251-23-0 (Butanenitrile, 2-methyl-4-oxo-)

• Product Name: Butanenitrile, 2-methyl-4-oxo-
• CAS No: 21251-23-0
• MF: C₅H₇NO
• MW: 97.1151812076569
• CID: 3908940
• PubChem ID: 12794201
• Update Time: 2025-05-23

Butanenitrile, 2-methyl-4-oxo- Chemical and Physical Properties

Names and Identifiers

• Butanenitrile, 2-methyl-4-oxo-
• 21251-23-0
• 2-Methylsuccinaldehydonitril
• 2-methyl-4-oxobutanenitrile

• Inchi： 1S/C5H7NO/c1-5(4-6)2-3-7/h3,5H,2H2,1H3
• InChI Key： KCPVAVSGLOKLBU-UHFFFAOYSA-N
• SMILES： C(#N)C(C)CC=O

Computed Properties

• Exact Mass: 97.052763847Da
• Monoisotopic Mass: 97.052763847Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 99.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 40.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on Butanenitrile, 2-methyl-4-oxo-

Comprehensive Overview of Butanenitrile, 2-methyl-4-oxo- (CAS No. 21251-23-0): Properties, Applications, and Industry Insights

Butanenitrile, 2-methyl-4-oxo- (CAS No. 21251-23-0), also known as 2-Methyl-4-oxobutanenitrile, is a versatile organic compound with significant relevance in synthetic chemistry and industrial applications. This nitrile derivative features a unique molecular structure combining a nitrile group (-CN) and a ketone functionality (-CO-), making it a valuable intermediate in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. Its CAS registry number 21251-23-0 is frequently searched in chemical databases, reflecting its importance in research and development.

The compound's physical and chemical properties have been extensively studied to optimize its use in various reactions. With a molecular formula of C₅H₇NO, it exhibits a boiling point of approximately 180–185°C and a density of ~0.95 g/cm³. Researchers often explore its solubility in organic solvents like ethanol, acetone, and dimethyl sulfoxide (DMSO), which is critical for reaction design. Recent trends in green chemistry have spurred interest in eco-friendly synthesis methods for such intermediates, aligning with global sustainability goals.

In the pharmaceutical sector, 2-methyl-4-oxobutanenitrile serves as a precursor for active pharmaceutical ingredients (APIs). Its reactivity enables the construction of heterocyclic scaffolds found in drugs targeting metabolic disorders and neurological conditions. A 2023 study highlighted its role in synthesizing biodegradable polymers, addressing the demand for sustainable materials in packaging and medical devices. These applications resonate with current searches for "nitrile compounds in drug discovery" and "eco-friendly chemical synthesis," reflecting industry priorities.

The agrochemical industry leverages this compound to develop crop protection agents. Its incorporation into herbicide and fungicide formulations enhances efficacy while reducing environmental persistence. This aligns with frequent queries about "low-toxicity agrochemical intermediates" and "nitriles in agriculture." Regulatory agencies increasingly emphasize safer alternatives, driving innovation in this space.

Analytical techniques like GC-MS and HPLC are essential for quality control of CAS 21251-23-0. Laboratories prioritize methods with high sensitivity and selectivity, as evidenced by searches for "analytical validation of nitrile compounds." Stability studies under varying pH and temperature conditions ensure reliable performance in end-use applications.

Emerging research explores catalytic applications of 2-methyl-4-oxobutanenitrile in asymmetric synthesis, a hot topic in organic chemistry. Its use in chiral catalyst systems supports the production of enantiomerically pure compounds, crucial for pharmaceuticals. This intersects with popular searches on "nitriles in asymmetric catalysis" and "green synthetic methodologies."

From a commercial perspective, suppliers emphasize high-purity grades (≥98%) to meet diverse industry needs. Procurement teams frequently search for "reliable CAS 21251-23-0 suppliers" and "bulk nitrile compounds," underscoring the importance of supply chain transparency. Proper storage recommendations—such as inert atmospheres and moisture-free environments—are critical to maintain compound integrity.

In conclusion, Butanenitrile, 2-methyl-4-oxo- (CAS No. 21251-23-0) bridges multiple scientific disciplines, from medicinal chemistry to materials science. Its adaptability to green chemistry principles and alignment with industry trends ensure continued relevance. As research advances, this compound will likely play a pivotal role in addressing challenges like sustainable manufacturing and precision therapeutics.